Cas no 2228529-12-0 (1-(3-methanesulfonylphenyl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(3-methanesulfonylphenyl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2228529-12-0
• MF: C₁₂H₁₂O₅S
• MW: 268.285682678223
• CID: 6013202
• PubChem ID: 165860574
• Update Time: 2025-10-29

1-(3-methanesulfonylphenyl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-methanesulfonylphenyl)-3-oxocyclobutane-1-carboxylic acid
• 2228529-12-0
• EN300-2005451

• Inchi： 1S/C12H12O5S/c1-18(16,17)10-4-2-3-8(5-10)12(11(14)15)6-9(13)7-12/h2-5H,6-7H2,1H3,(H,14,15)
• InChI Key： FJOWTGFDEWTEDY-UHFFFAOYSA-N
• SMILES： S(C)(C1=CC=CC(=C1)C1(C(=O)O)CC(C1)=O)(=O)=O

Computed Properties

• Exact Mass: 268.04054465g/mol
• Monoisotopic Mass: 268.04054465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 96.9Ų

Additional information on 1-(3-methanesulfonylphenyl)-3-oxocyclobutane-1-carboxylic acid

Introduction to 1-(3-methanesulfonylphenyl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2228529-12-0)

1-(3-methanesulfonylphenyl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2228529-12-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclobutane core and a methanesulfonylphenyl substituent. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The cyclobutane ring, a four-membered cyclic structure, is known for its high reactivity due to the ring strain. This strain can be harnessed to design molecules with specific biological activities. The methanesulfonylphenyl group, on the other hand, introduces a strong electron-withdrawing effect, which can influence the compound's pharmacological properties, such as its solubility, stability, and binding affinity to target proteins.

Recent studies have explored the potential of 1-(3-methanesulfonylphenyl)-3-oxocyclobutane-1-carboxylic acid in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Inflammation is a complex biological response involving multiple signaling pathways and mediators. Compounds that can modulate these pathways are of great interest for developing new anti-inflammatory drugs.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory properties of 1-(3-methanesulfonylphenyl)-3-oxocyclobutane-1-carboxylic acid. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The mechanism of action was attributed to the compound's ability to interfere with the NF-κB signaling pathway, a key regulator of inflammation.

Beyond its anti-inflammatory effects, 1-(3-methanesulfonylphenyl)-3-oxocyclobutane-1-carboxylic acid has also shown promise in cancer research. A 2020 study published in Cancer Letters reported that this compound exhibited potent antiproliferative activity against various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The researchers observed that the compound induced cell cycle arrest at the G2/M phase and promoted apoptosis through the activation of caspase cascades.

The unique structure of 1-(3-methanesulfonylphenyl)-3-oxocyclobutane-1-carboxylic acid also makes it an attractive candidate for drug delivery systems. The cyclobutane core can be modified to enhance solubility and bioavailability, while the methanesulfonylphenyl group can be used to target specific tissues or cells. This versatility opens up new possibilities for developing targeted therapies with improved efficacy and reduced side effects.

In addition to its therapeutic applications, 1-(3-methanesulfonylphenyl)-3-oxocyclobutane-1-carboxylic acid has been studied for its potential as a probe molecule in chemical biology research. Its ability to selectively bind to specific protein targets makes it useful for elucidating protein function and identifying new drug targets. A 2019 study published in Chemical Communications demonstrated that this compound could be used as a tool to investigate protein-protein interactions involved in cellular signaling pathways.

The synthesis of 1-(3-methanesulfonylphenyl)-3-oxocyclobutane-1-carboxylic acid has been optimized using modern synthetic methods, making it more accessible for large-scale production. One common approach involves the reaction of 3-methanesulfonylbenzaldehyde with malonic acid followed by cyclization under appropriate conditions. The resulting product can be further purified using techniques such as column chromatography or recrystallization.

In conclusion, 1-(3-methanesulfonylphenyl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2228529-12-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further development as a therapeutic agent or probe molecule. Ongoing studies are expected to uncover additional properties and potential uses of this intriguing compound.